Boc-Phe-OSu
Overview
Description
Boc-Phe-OSu, also known as Boc-L-phenylalanine N-hydroxysuccinimide ester, is a compound with the empirical formula C18H22N2O612. It has a molecular weight of 362.3812. This compound is used in protein chemistry research, specifically for protein labeling. It can modify existing proteins by attaching them to specific amino acid residues via the NHS ester group3.
Synthesis Analysis
The synthesis of Boc-Phe-OSu involves a multi-step reaction4. The first step involves the reaction of aq. NaHCO3 and tetrahydrofuran for 12 hours at 23°C. The second step involves the reaction of 1-[3-(dimethylamino)propyl]-3-ethylcarbodiimide and dioxane for 2 hours at 23°C4.
Molecular Structure Analysis
The molecular structure of Boc-Phe-OSu can be represented by the SMILES string CC(C)(C)OC(=O)NC@@HC(=O)ON2C(=O)CCC2=O
2. The InChI representation is 1S/C18H22N2O6/c1-18(2,3)25-17(24)19-13(11-12-7-5-4-6-8-12)16(23)26-20-14(21)9-10-15(20)22/h4-8,13H,9-11H2,1-3H3,(H,19,24)/t13-/m0/s1
2.
Chemical Reactions Analysis
Boc-Phe-OSu is suitable for Boc solid-phase peptide synthesis2. It is used to modify existing proteins by attaching them to specific amino acid residues via the NHS ester group3.
Physical And Chemical Properties Analysis
Boc-Phe-OSu is a solid compound2. It has an optical activity of [α]20/D −21.0±1°, c = 1% in dioxane2. The melting point of Boc-Phe-OSu is between 150-152 °C2. It should be stored at a temperature of -20°C2.
Scientific Research Applications
Application 2: Synthesis of Chromogenic/Fluorogenic Protease Substrates
- Scientific Field : Medicinal Chemistry
- Summary of the Application : Boc-Phe-OSu is used in the synthesis of chromogenic/fluorogenic protease substrates .
- Methods of Application : The method involves the in situ formation of selenocarboxylate intermediate of protected amino acids and the subsequent non-nucleophilic amidation with an azide .
- Results or Outcomes : The method was successfully applied to the synthesis of a dipeptide conjugate, indicating that the methodology is applicable to the synthesis of chromogenic substrates containing short peptides .
Application 3: Nanomedicine
- Scientific Field : Nanomedicine
- Summary of the Application : Molecules based on the Phe-Phe motif, such as Boc-Phe-OSu, have found a range of applications in nanomedicine, from drug delivery and biomaterials to new therapeutic paradigms .
- Methods of Application : The Phe-Phe motif drives the self-assembly of short peptides and their analogues into nanostructures and hydrogels .
- Results or Outcomes : The self-assembled nanostructures have remarkable properties, which hold substantial promise for the creation of the next generation nanomedicines .
Application 4: Drug Discovery and Development
- Scientific Field : Medicinal Chemistry
- Summary of the Application : Boc-Phe-OSu plays a role in drug discovery and development by facilitating the creation of peptide-based drugs and drug conjugates.
- Methods of Application : The NHS ester group of Boc-Phe-OSu enables its conjugation to various molecules, including small molecule drugs and nanoparticles, creating novel drug delivery systems.
Application 5: Environmentally Conscious Peptide Synthesis
- Scientific Field : Green Chemistry
- Summary of the Application : Boc-Phe-OSu is used in environmentally conscious peptide synthesis .
- Methods of Application : The method involves developing organic solvent-free synthetic methods using water, an environmentally friendly solvent .
Application 6: Creation of Peptide-Based Drugs and Drug Conjugates
- Scientific Field : Drug Discovery and Development
- Summary of the Application : Boc-Phe-OSu plays a role in drug discovery and development by facilitating the creation of peptide-based drugs and drug conjugates.
- Methods of Application : The NHS ester group of Boc-Phe-OSu enables its conjugation to various molecules, including small molecule drugs and nanoparticles, creating novel drug delivery systems.
Safety And Hazards
Boc-Phe-OSu is classified as a combustible solid5. It does not have a flash point5. Personal protective equipment such as dust masks type N95 (US), eyeshields, and gloves should be used when handling this compound5. In case of skin contact, wash off with plenty of water. If skin irritation persists, seek medical advice5. In case of eye contact, rinse cautiously with water for several minutes5. If eye irritation persists, seek medical advice5.
Future Directions
The future directions of Boc-Phe-OSu are not explicitly mentioned in the search results. However, given its use in protein chemistry research, it is likely that future research will continue to explore its potential applications in protein labeling and the study of protein-protein interactions, protein localization within cells, and protein activity3.
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O6/c1-18(2,3)25-17(24)19-13(11-12-7-5-4-6-8-12)16(23)26-20-14(21)9-10-15(20)22/h4-8,13H,9-11H2,1-3H3,(H,19,24)/t13-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHUCANAMPJGMQL-ZDUSSCGKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)C(=O)ON2C(=O)CCC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CC1=CC=CC=C1)C(=O)ON2C(=O)CCC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80190195 | |
Record name | tert-Butyl (S)-(1-benzyl-2-((2,5-dioxo-1-pyrrolidinyl)oxy)-2-oxoethyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80190195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
362.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Boc-Phe-OSu | |
CAS RN |
3674-06-4 | |
Record name | N-tert-Butyloxycarbonyl-L-phenylalanine N-hydroxysuccinimide ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3674-06-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl (S)-(1-benzyl-2-((2,5-dioxo-1-pyrrolidinyl)oxy)-2-oxoethyl)carbamate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003674064 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | tert-Butyl (S)-(1-benzyl-2-((2,5-dioxo-1-pyrrolidinyl)oxy)-2-oxoethyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80190195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl (S)-[1-benzyl-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.854 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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